Cas no 182209-97-8 (2H-5,9b-Ethanofuro[3,2-g]indolizin-2-one,4,5,7,8,9,9a-hexahydro-11-hydroxy-, (5R,9aS,9bS,11R)-rel-(+)-)

2H-5,9b-Ethanofuro[3,2-g]indolizin-2-one,4,5,7,8,9,9a-hexahydro-11-hydroxy-, (5R,9aS,9bS,11R)-rel-(+)- structure
182209-97-8 structure
Product Name:2H-5,9b-Ethanofuro[3,2-g]indolizin-2-one,4,5,7,8,9,9a-hexahydro-11-hydroxy-, (5R,9aS,9bS,11R)-rel-(+)-
CAS No:182209-97-8
MF:C12H15NO3
MW:221.252403497696
CID:226104
PubChem ID:102003051
Update Time:2024-03-01

2H-5,9b-Ethanofuro[3,2-g]indolizin-2-one,4,5,7,8,9,9a-hexahydro-11-hydroxy-, (5R,9aS,9bS,11R)-rel-(+)- Chemical and Physical Properties

Names and Identifiers

    • 2H-5,9b-Ethanofuro[3,2-g]indolizin-2-one,4,5,7,8,9,9a-hexahydro-11-hydroxy-, (5R,9aS,9bS,11R)-rel-(+)-
    • (+)-Isobubbialine
    • 2H-5,9b-Ethanofuro[3,2-g]indolizin-2-one,4,5,7,8,9,9a-hexahydro-11-hydroxy-, (5a,9aa,9ba,11R*)-(+)-
    • Isobubbialine
    • 182209-97-8
    • DTXSID501336479
    • Inchi: 1S/C12H15NO3/c14-9-6-12-7(5-11(15)16-12)4-8(9)13-3-1-2-10(12)13/h5,8-10,14H,1-4,6H2/t8-,9-,10+,12+/m0/s1
    • InChI Key: LXHGRIAYJAHNHR-UXCLJVHYSA-N
    • SMILES: O1C(C=C2C[C@H]3[C@H](C[C@@]12[C@H]1CCCN13)O)=O

Computed Properties

  • Exact Mass: 221.10519334g/mol
  • Monoisotopic Mass: 221.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 49.8Ų
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